Cas no 2137092-99-8 (1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine)
1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine
- EN300-1131208
- 1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
- 2137092-99-8
-
- Inchi: 1S/C11H19N5/c1-3-12-5-9(1)6-14-11-2-4-15-16(11)10-7-13-8-10/h2,4,9-10,12-14H,1,3,5-8H2/t9-/m1/s1
- InChI Key: DVEGESIOAUGZRS-SECBINFHSA-N
- SMILES: N1(C(=CC=N1)NC[C@H]1CNCC1)C1CNC1
Computed Properties
- Exact Mass: 221.16404563g/mol
- Monoisotopic Mass: 221.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 53.9Ų
1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1131208-0.05g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 95% | 0.05g |
$1428.0 | 2023-10-26 | |
| Enamine | EN300-1131208-0.1g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 95% | 0.1g |
$1496.0 | 2023-10-26 | |
| Enamine | EN300-1131208-0.25g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 95% | 0.25g |
$1564.0 | 2023-10-26 | |
| Enamine | EN300-1131208-0.5g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 95% | 0.5g |
$1632.0 | 2023-10-26 | |
| Enamine | EN300-1131208-1.0g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 1g |
$1701.0 | 2023-06-09 | ||
| Enamine | EN300-1131208-2.5g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 95% | 2.5g |
$3332.0 | 2023-10-26 | |
| Enamine | EN300-1131208-5.0g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 5g |
$4930.0 | 2023-06-09 | ||
| Enamine | EN300-1131208-10.0g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 10g |
$7312.0 | 2023-06-09 | ||
| Enamine | EN300-1131208-1g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 95% | 1g |
$1701.0 | 2023-10-26 | |
| Enamine | EN300-1131208-5g |
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine |
2137092-99-8 | 95% | 5g |
$4930.0 | 2023-10-26 |
1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine
Compound CAS No 2137092-99-8: 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine
The compound with CAS number 2137092-99-8, known as 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrazole ring, an azetidine moiety, and a pyrrolidine group, all of which contribute to its unique chemical properties and potential applications.
The molecular structure of this compound is characterized by a pyrazole ring (a five-membered aromatic ring with two nitrogen atoms) at its core. Attached to this pyrazole ring is an azetidine group, which is a four-membered cyclic amine, and a pyrrolidine moiety, a five-membered saturated amine ring. The stereochemistry at the pyrrolidine ring is specified as (3R), indicating a specific spatial arrangement of the substituents around the chiral center. This stereochemistry is crucial for the compound's biological activity and selectivity.
Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the development of novel drug candidates. The azetidine and pyrrolidine groups are known to enhance the bioavailability and pharmacokinetic properties of molecules, making this compound an attractive candidate for drug delivery systems. Additionally, the pyrazole ring is often associated with anti-inflammatory and antioxidant properties, further underscoring its potential in medicinal chemistry.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, cyclizations, and stereochemical control. The synthesis typically begins with the preparation of intermediates that incorporate the azetidine and pyrrolidine moieties. These intermediates are then subjected to coupling reactions to form the final product. The stereochemistry at the (3R) position is achieved through enantioselective synthesis or chiral resolution techniques.
The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated potent activity against various disease models, including cancer and neurodegenerative disorders. The compound's ability to modulate key cellular pathways and its favorable pharmacokinetic profile make it a strong candidate for further development into a therapeutic agent.
In conclusion, the compound with CAS number 2137092-99-8, or 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine, represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with its promising biological activity, positions it as a valuable tool in both academic research and industrial applications.
2137092-99-8 (1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)